Cas no 393126-60-8 (2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-5-nitrobenzoic Acid)

• Product Name: 2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-5-nitrobenzoic Acid
• CAS No: 393126-60-8
• MF: C₉H₇N₅O₄S
• MW: 281.247979402542
• CID: 3105782
• PubChem ID: 2415337
• Update Time: 2025-05-20

2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-5-nitro-benzoic acid
• 2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-5-nitrobenzoic Acid

• Inchi： 1S/C9H7N5O4S/c1-13-9(10-11-12-13)19-7-3-2-5(14(17)18)4-6(7)8(15)16/h2-4H,1H3,(H,15,16)
• InChI Key： VZOHBELMYVQRQG-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-5-nitrobenzoic Acid

2-(1-Methyl-1H-1,2,3,4-Tetrazol-5-Yl)Sulfanyl-5-Nitrobenzoic Acid: A Comprehensive Overview

The compound CAS No. 393126-60-8, commonly referred to as 2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-5-nitrobenzoic acid, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of tetrazole derivatives, which are widely studied for their unique chemical properties and potential uses in various fields such as pharmacology, materials science, and environmental chemistry. The molecule's structure features a tetrazole ring fused with a sulfanyl group and a nitrobenzoic acid moiety, making it a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as click chemistry and microwave-assisted synthesis. These techniques have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications. The tetrazole moiety in the molecule is particularly noteworthy due to its ability to act as a bioisostere of carboxylic acids, offering potential advantages in drug design by enhancing bioavailability and reducing toxicity.

In the realm of pharmacology, 2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-5-nitrobenzoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, studies have demonstrated its activity against various bacterial strains, highlighting its potential as an antimicrobial agent. These findings underscore the compound's versatility and its role in advancing drug discovery efforts.

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced materials for energy storage systems. The sulfanyl group within the molecule contributes to its redox properties, making it a candidate for use in lithium-ion batteries and other electrochemical devices. Recent studies have focused on optimizing the compound's electronic properties to enhance energy storage efficiency, paving the way for its integration into next-generation energy technologies.

The environmental impact of CAS No. 393126-60-8 has also garnered attention from researchers. Studies have investigated its biodegradation pathways under various environmental conditions, revealing that the compound exhibits moderate persistence in aqueous environments. This information is critical for assessing its ecological risk and guiding sustainable practices in its production and disposal.

In conclusion, 2-(1-Methyl-1H-1,2,3,4-tetrazol-5-Yl)Sulfanyl-5-Nitrobenzoic Acid represents a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and environmental management. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future advancements across these fields.